Germanium-74

• CAS: 15034-59-0
• Molecular Formula: Ge
• Molecular Weight: 73.921178 g/mol
• SMILES: [Ge]
• InChI: InChI=1S/Ge/i1+1
• InChIKey: GNPVGFCGXDBREM-OUBTZVSYSA-N

Germanium-74 (74Ge) is the most naturally abundant stable isotope of germanium, comprising 36.71(9) at. % of natural germanium.

Germanium-74 Isotope (CAS 15034-59-0): Procurement-Relevant Baseline and Comparative Positioning

Germanium-74 (74Ge) is the most naturally abundant stable isotope of germanium, comprising 36.71(9) at. % of natural germanium [1]. As a stable, non‑radioactive isotope with a nuclear spin of 0+, 74Ge exhibits well‑characterized nuclear properties that make it valuable for precision mass spectrometry calibration, nuclear physics research, and as a target material for medical radioisotope production [2]. Unlike the slightly radioactive 76Ge (half‑life 1.78×1021 years), 74Ge remains strictly stable, eliminating background radiation concerns in sensitive detection applications [3].

• [1] Chang, T. L., Li, W. J., Qiao, G. S., Qian, Q. Y., & Chu, Z. Y. (1999). Absolute isotopic composition and atomic weight of germanium. International Journal of Mass Spectrometry, 189(2-3), 205-211. View Source
• [2] AMT Isotopes. (2025). Germanium-74 (Ge-74) Stable Isotope – Trends, Applications, and Future Outlook. View Source
• [3] Wikipedia contributors. (2025). Isotopes of germanium. Wikipedia, The Free Encyclopedia. View Source

Why Natural Germanium or Alternative Isotopes Cannot Substitute for Enriched Germanium-74 in Critical Applications

Natural germanium contains five isotopes in fixed abundances, limiting isotopic selectivity for applications requiring monoisotopic targets or high‑precision mass spectrometric calibration [1]. While 72Ge is also stable and abundant (27.34 at. %), its different neutron capture cross‑section (σm ≈ 770 mb) and distinct gamma‑ray signatures make it unsuitable for experiments calibrated for 74Ge’s specific nuclear parameters [2]. Conversely, 76Ge, though essential for double‑beta decay searches, introduces a low‑level radioactive background absent in 74Ge [3]. Enriched 74Ge crystals achieve isotopic purities up to 99.93 at. %, enabling phonon‑scattering reduction and thermal conductivity improvements that natural germanium cannot match [4]. Generic substitution thus compromises experimental reproducibility, detection sensitivity, and material performance.

• [1] Chang, T. L., Li, W. J., Qiao, G. S., Qian, Q. Y., & Chu, Z. Y. (1999). Absolute isotopic composition and atomic weight of germanium. International Journal of Mass Spectrometry, 189(2-3), 205-211. View Source
• [2] IAEA. (n.d.). Prompt Gamma-Ray Neutron Activation Analysis database: Data for Ge Isotopes. View Source
• [3] Agostini, M., et al. (GERDA Collaboration). (2023). Final Results of GERDA on the Two-Neutrino Double-β Decay Half-Life of 76Ge. Physical Review Letters. View Source
• [4] Infona.pl. (2017). Production of germanium stable isotopes single crystals. Crystal Research and Technology, 52(4), 201700026. View Source

Germanium-74 Procurement Evidence: Head‑to‑Head Quantitative Differentiation vs. Alternative Germanium Isotopes

Highest Natural Isotopic Abundance Enables Cost‑Effective Bulk Enrichment Relative to Other Stable Ge Isotopes

74Ge possesses the highest natural abundance among the five stable germanium isotopes, reaching 36.71(9) at. % in terrestrial samples [1]. In contrast, the next most abundant isotope, 72Ge, measures only 27.34(9) at. %, while the least abundant stable isotope, 73Ge, accounts for just 7.75(5) at. % [1]. This natural predominance reduces the enrichment factor required to achieve high isotopic purity, thereby lowering production costs and increasing the commercial availability of enriched 74Ge targets and crystals.

Evidence Dimension	Natural isotopic abundance (atom %)
Target Compound Data	74Ge: 36.71(9) at. %
Comparator Or Baseline	72Ge: 27.34(9) at. %; 73Ge: 7.75(5) at. %; 70Ge: 20.38(10) at. %; 76Ge: 7.82(4) at. %
Quantified Difference	74Ge is 34% more abundant than the next most common isotope (72Ge) and approximately 4.7‑fold more abundant than the least common stable isotope (73Ge).
Conditions	Thermal ionization mass spectrometry (TIMS) calibrated with gravimetric synthetic mixtures of highly enriched isotopes.

Why This Matters

Higher natural abundance translates directly into lower enrichment cost per gram and wider availability, making 74Ge the economically preferred germanium isotope for large‑scale or multi‑experiment applications.

• [1] Chang, T. L., Li, W. J., Qiao, G. S., Qian, Q. Y., & Chu, Z. Y. (1999). Absolute isotopic composition and atomic weight of germanium. International Journal of Mass Spectrometry, 189(2-3), 205-211. View Source

Superior Isotopic Purity of Enriched 74Ge Single Crystals vs. Competing Isotopes Grown Under Identical Conditions

Single crystals of germanium isotopes grown via the hydride method and purified by zone melting demonstrate markedly different attainable purities. Enriched 74Ge crystals consistently achieve 99.93 at. % main‑isotope content, surpassing the purities of 73Ge (99.90 at. %) and dramatically exceeding that of 76Ge crystals (87.5 at. %) when processed under the same centrifugal enrichment and Czochralski growth conditions [1]. The chemical impurity level in all enriched crystals is maintained below 10−5–10−6 mass % for stable elements.

Evidence Dimension	Isotopic purity of single crystals (at. % of main isotope)
Target Compound Data	74Ge crystal: 99.93 at. %
Comparator Or Baseline	72Ge crystal: 99.98 at. %; 73Ge crystal: 99.90 at. %; 76Ge crystal: 87.5 at. %
Quantified Difference	74Ge purity exceeds 76Ge purity by 12.4 percentage points and is comparable to the highest‑purity 72Ge crystal (99.98 at. %).
Conditions	Isotope separation by centrifugal method using monogermane (GeH4); low‑temperature rectification; pyrolysis to polycrystalline Ge; zone melting purification; Czochralski single‑crystal growth.

Why This Matters

For applications requiring high‑purity monoisotopic germanium—such as neutrino‑less double‑beta decay background suppression or thermal conductivity enhancement—74Ge offers a favorable purity/cost profile compared to 76Ge while maintaining performance parity with the more expensive 72Ge enrichment.

• [1] Infona.pl. (2017). Production of germanium stable isotopes single crystals. Crystal Research and Technology, 52(4), 201700026. View Source

Well‑Characterized Thermal Neutron Capture Cross‑Section Enables Reliable Background Modeling in Rare‑Event Searches

In experiments searching for neutrinoless double‑beta decay, neutron‑induced backgrounds from cosmic‑muon interactions must be precisely quantified. The thermal neutron capture cross‑section of 74Ge to its isomeric state has been measured as σm = 131.4±6.8 mb, and the direct cross‑section to the ground state is σd = 368±52 mb [1]. In contrast, the corresponding cross‑section for 76Ge is significantly larger (σ ≈ 860 mb for the (n,2n) reaction [2]), leading to a higher neutron‑capture background rate that complicates data interpretation in 76Ge‑based detectors.

Evidence Dimension	Thermal neutron capture cross‑section (millibarns)
Target Compound Data	74Ge(n,γ)75mGe (isomeric state): 131.4±6.8 mb; direct cross‑section 368±52 mb
Comparator Or Baseline	76Ge(n,2n)75m+gGe: 860±50 mb (from separate 14.8 MeV neutron activation study)
Quantified Difference	74Ge's isomeric‑state capture cross‑section is approximately 6.5‑fold lower than 76Ge's (n,2n) cross‑section at comparable energies.
Conditions	Thermal neutron irradiation at FRM II reactor; isotopically depleted 76Ge targets; prompt γ‑ray spectroscopy.

Why This Matters

Lower neutron‑capture cross‑sections translate into reduced background noise in high‑sensitivity detectors, making 74Ge a cleaner reference or structural material for next‑generation neutrino and dark‑matter experiments.

• [1] EPJ Web of Conferences. (2010). Neutron activation of 74Ge and 76Ge. EPJ Web of Conferences, 2, 05002. View Source
• [2] Bangladesh Journal of Physics. (2009). 14.8 MeV Neutron Activation Cross Section Measurements for Ge Isotopes. Bangladesh Journal of Physics, 6(2), 19-26. View Source

Exclusive Production Route for Positron‑Emitting 74As (t1/2=17.8 d) Enables Long‑Term PET Imaging Studies

The positron‑emitting radioisotope arsenic‑74 is produced exclusively via proton bombardment of enriched 74Ge: 74Ge(p,n)74As [1]. With a half‑life of 17.8 days, 74As permits investigation of slow physiological processes such as antibody biodistribution, which is not feasible with the shorter‑lived 72As (t1/2=26 h) produced from 72Ge [2]. The radiochemical separation yield from irradiated GeO2 targets exceeds 90%, and germanium is removed with 99.97% efficiency [3].

Evidence Dimension	Radioisotope half‑life and production specificity
Target Compound Data	74As half‑life = 17.8 days; produced from 74Ge(p,n) reaction
Comparator Or Baseline	72As half‑life = 26 hours (from 72Ge); 71As half‑life = 65.3 hours; 77As half‑life = 38.8 hours
Quantified Difference	74As half‑life is 16.4‑fold longer than 72As, enabling multi‑week imaging protocols.
Conditions	Cyclotron proton irradiation (energies not specified in source); solid‑phase extraction separation using polystyrene‑based resins.

Why This Matters

The unique half‑life of 74As makes enriched 74Ge an essential procurement target for nuclear medicine facilities developing long‑circulation radiopharmaceuticals or performing multi‑day PET studies.

• [1] Mausner, L. F., & Srivastava, S. C. (1993). Radioarsenic: A promising theragnostic candidate for nuclear medicine. Applied Radiation and Isotopes, 44(10), 1349-1358. View Source
• [2] Applied Radiation and Isotopes. (2005). A new method for radiochemical separation of arsenic from irradiated germanium oxide. Applied Radiation and Isotopes, 63(3), 343-351. View Source
• [3] Applied Radiation and Isotopes. (2005). A new method for radiochemical separation of arsenic from irradiated germanium oxide. Applied Radiation and Isotopes, 63(3), 343-351. View Source

Precise 74Ge/72Ge Ratio of 1.32987 Serves as a Robust Calibration Standard for MC‑ICP‑MS Isotope Analysis

High‑precision determination of germanium isotope ratios relies on a stable, well‑characterized reference standard. Repeated measurements (n=8) of a Specpure® germanium standard yielded a 74Ge/72Ge ratio of 1.32987 with an external reproducibility of 0.13 ppm (parts per thousand) [1]. This ratio is more favorable for mass‑bias correction than the 73Ge/70Ge double‑spike approach commonly used in geological studies, as 74Ge and 72Ge are the two most abundant isotopes and exhibit minimal isobaric interference [2].

Evidence Dimension	Measured isotope ratio (74Ge/72Ge) and reproducibility
Target Compound Data	74Ge/72Ge = 1.32987; external reproducibility = 0.13 ppm (n=8)
Comparator Or Baseline	70Ge/74Ge = 0.58303±0.00033; 72Ge/74Ge = 0.76341±0.00028; 73Ge/74Ge = 0.21458±0.00013; 76Ge/74Ge = 0.20771±0.00011 (SIMS data)
Quantified Difference	74Ge/72Ge ratio is approximately 1.74‑fold larger than the 72Ge/74Ge ratio, providing a larger dynamic range for mass‑discrimination correction.
Conditions	Multicollector inductively coupled plasma mass spectrometry (MC‑ICP‑MS) with hydride generation; calibrated against NIST SRM 994 Ga standard.

Why This Matters

The exceptionally precise 74Ge/72Ge ratio enables high‑fidelity correction of instrumental mass fractionation, a prerequisite for accurate δ74Ge determinations in geological, environmental, and nuclear forensics samples.

• [1] Rouxel, O., Ludden, J., Carignan, J., Marin, L., & Fouquet, Y. (2003). High‑Precision Selenium Isotope Analysis by Hydride Generation MC‑ICP‑MS: Environmental Applications. EGS‑AGU‑EUG Joint Assembly, Abstract #9985. View Source
• [2] Nishimura, H., Takeshi, H., & Okano, J. (1988). Isotopic Abundances of Germanium Determined by Secondary Ion Mass Spectrometry. Journal of the Mass Spectrometry Society of Japan, 36(3), 197-202. View Source

Natural 74Ge Dominance Drives Cost and Performance Trade‑offs in Ion Implantation Source Selection

In ion implantation for semiconductor doping, the high natural abundance of 74Ge (≈36.5%) causes counter‑doping from arsenic residuals in the implanter when using natural germanium sources, because 74As (the decay product of 74Ge activation) is a common contaminant [1]. Conversely, enriched 72GeF4 sources reduce arsenic cross‑contamination and improve beam current purity, but at a higher procurement cost. The selection between natural germanium (dominated by 74Ge) and enriched 72Ge thus represents a cost‑vs‑purity trade‑off informed by the quantitative abundance of 74Ge [1].

Evidence Dimension	Isotopic abundance in natural germanium and associated arsenic contamination risk
Target Compound Data	74Ge comprises 36.5% of natural germanium, leading to higher arsenic residual production during implantation.
Comparator Or Baseline	72Ge comprises 27.4% of natural germanium; enriched 72Ge (>96%) reduces arsenic contamination but costs more.
Quantified Difference	74Ge is 1.33‑fold more abundant than 72Ge in natural material, proportionally increasing the arsenic residual generation rate.
Conditions	High‑current ion implanter; GeF4 gas source; SIMS analysis of beam purity.

Why This Matters

For semiconductor fabs requiring ultrapure germanium implants, understanding the dominance of 74Ge in natural germanium guides sourcing decisions—either accepting higher arsenic background with lower‑cost natural Ge or investing in enriched 72Ge for cleaner processes.

• [1] IEEE. (2000). Performance comparison of enriched versus non‑enriched SDS GeF4. Proceedings of the 2000 International Conference on Ion Implantation Technology, 924256. View Source

Prioritized Industrial and Research Use Cases for Enriched Germanium-74

Radiopharmaceutical Production: Cyclotron‑Based Synthesis of Long‑Lived 74As for PET

Enriched 74Ge oxide targets are irradiated with protons (74Ge(p,n)74As) to produce arsenic‑74, a positron emitter with a 17.8‑day half‑life. This long half‑life enables multi‑week tracking of antibody distribution and slow metabolic processes, a capability not offered by the shorter‑lived 72As (26 h) derived from 72Ge [1]. The high radiochemical separation yield (>90%) and near‑complete germanium removal (99.97%) make 74Ge an operationally efficient target material [2].

Calibration Standard in High‑Precision Ge Isotope Geochemistry and Environmental Tracing

The well‑characterized 74Ge/72Ge ratio (1.32987 with 0.13 ppm external reproducibility) serves as a primary calibration reference for multicollector ICP‑MS analysis of geological, marine, and atmospheric samples [3]. The abundance of both isotopes in natural materials ensures a strong, interference‑free signal for mass‑bias correction, enabling precise determination of δ74Ge values with uncertainties as low as 0.1‰ [4].

Background‑Characterization and Detector Calibration in Neutrinoless Double‑Beta Decay Experiments

In experiments such as GERDA and MAJORANA, isotopically enriched 74Ge targets are used to quantify neutron‑induced backgrounds. The precisely measured thermal neutron capture cross‑section of 74Ge (σm = 131.4±6.8 mb) allows accurate modeling of background events in 76Ge‑based detectors [5]. 74Ge’s stability (no intrinsic radioactivity) ensures it contributes only to external backgrounds, simplifying data analysis relative to 76Ge.

Growth of High‑Purity Monoisotopic Germanium Crystals for Phonon Engineering and Thermal Management

Centrifugally enriched 74GeH4 is purified by low‑temperature rectification and pyrolyzed to yield polycrystalline 74Ge, which is subsequently zone‑refined and grown into single crystals with 99.93 at. % isotopic purity [6]. Such crystals exhibit reduced phonon scattering and enhanced thermal conductivity compared to natural germanium, benefiting advanced semiconductor devices, radiation detectors, and quantum‑computing substrates [7].

• [1] Mausner, L. F., & Srivastava, S. C. (1993). Radioarsenic: A promising theragnostic candidate for nuclear medicine. Applied Radiation and Isotopes, 44(10), 1349-1358. View Source
• [2] Applied Radiation and Isotopes. (2005). A new method for radiochemical separation of arsenic from irradiated germanium oxide. Applied Radiation and Isotopes, 63(3), 343-351. View Source
• [3] Rouxel, O., Ludden, J., Carignan, J., Marin, L., & Fouquet, Y. (2003). High‑Precision Selenium Isotope Analysis by Hydride Generation MC‑ICP‑MS: Environmental Applications. EGS‑AGU‑EUG Joint Assembly, Abstract #9985. View Source
• [4] Rouxel, O., & Luais, B. (2017). Germanium Isotope Geochemistry. Reviews in Mineralogy and Geochemistry, 82(1), 601-656. View Source
• [5] EPJ Web of Conferences. (2010). Neutron activation of 74Ge and 76Ge. EPJ Web of Conferences, 2, 05002. View Source
• [6] Infona.pl. (2017). Production of germanium stable isotopes single crystals. Crystal Research and Technology, 52(4), 201700026. View Source
• [7] AMT Isotopes. (2025). Germanium-74 (Ge-74) Stable Isotope – Trends, Applications, and Future Outlook. View Source